Cas no 1797668-99-5 (3-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl-1-phenylurea)

• Product Name: 3-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl-1-phenylurea
• CAS No: 1797668-99-5
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 6431076
• PubChem ID: 71807647
• Update Time: 2025-07-09

3-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl-1-phenylurea
• 1-(2-methoxy-4-pyrrolidin-1-ylpyrimidin-5-yl)-3-phenylurea
• AKOS024561717
• CHEMBL4996239
• 3-[2-METHOXY-4-(PYRROLIDIN-1-YL)PYRIMIDIN-5-YL]-1-PHENYLUREA
• F6438-2329
• 1-(2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-phenylurea
• 1797668-99-5

• Inchi： 1S/C16H19N5O2/c1-23-16-17-11-13(14(20-16)21-9-5-6-10-21)19-15(22)18-12-7-3-2-4-8-12/h2-4,7-8,11H,5-6,9-10H2,1H3,(H2,18,19,22)
• InChI Key： RASCTEUFZZPKAU-UHFFFAOYSA-N
• SMILES： N(C1=CN=C(OC)N=C1N1CCCC1)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 313.15387487g/mol
• Monoisotopic Mass: 313.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl-1-phenylurea

3-2-Methoxy-4-(Pyrrolidin-1-Yl)Pyrimidin-5-Yl-1-Phenylurea: A Comprehensive Overview

3-2-Methoxy, a key structural component of the compound, plays a significant role in modulating its pharmacokinetic properties. Recent studies have highlighted the importance of methoxy groups in enhancing drug stability and bioavailability. This compound, with its unique combination of pyrimidine and urea moieties, has garnered attention in the field of medicinal chemistry due to its potential applications in drug development.

The pyrimidine ring system, particularly the 4-(pyrrolidin-1-yl) substituent, contributes to the compound's ability to interact with various biological targets. Pyrrolidine groups are known for their flexibility and ability to form hydrogen bonds, which are crucial for binding to protein targets. Recent research has demonstrated that such substituents can significantly influence the compound's selectivity and potency in biological assays.

The presence of a phenyl group in the structure introduces additional aromaticity and hydrophobicity, which can enhance the compound's solubility and permeability. This is particularly important in drug delivery systems where both lipophilicity and hydrophilicity play critical roles. The combination of these structural elements makes 3-2-methoxy, 4-(pyrrolidin-1-Yl), and pyrimidin-based compounds highly versatile in their applications.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled researchers to optimize the synthesis pathway, ensuring higher yields and better purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing such compounds.

The pharmacological profile of this compound has been extensively studied, with promising results in various therapeutic areas. For instance, it has shown potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for cancer therapy.

In conclusion, 3-2-Methoxy-Pyrrolidine-Pyrimidine-Urea represents a significant advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and development.